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Compound of Interest

Compound Name: DL-Cystine-d4

Cat. No.: B8209921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of DL-Cystine-d4. Adherence to these procedures is critical for ensuring a safe

laboratory environment and the integrity of your research. DL-Cystine-d4 is a stable isotope-

labeled amino acid derivative used as an internal standard in quantitative analysis.[1][2] While

not classified as a hazardous substance in all forms, the d4 variant is noted to cause serious

eye irritation.[3] Therefore, cautious handling is paramount.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazard associated with DL-Cystine-d4 is serious eye irritation (GHS Category

2A).[3] As a powdered substance, inhalation and dermal contact should also be minimized to

avoid potential irritation and contamination. The following table summarizes the required and

recommended PPE.
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PPE Category Minimum Requirement
Recommended for High-Risk

Operations

Eye Protection
ANSI Z87.1 compliant safety

glasses with side shields.[4][5]

Vapor goggles or a face shield

worn over safety glasses.[4][5]

[6]

Hand Protection Disposable nitrile gloves.[4]
Double-gloving with nitrile

gloves.[4]

Body Protection
Full-length laboratory coat.[6]

[7][8]

Impervious or fire-resistant lab

coat.[3][9]

Foot Protection Closed-toe shoes.[6][7][8] N/A

Respiratory Protection
Not generally required with

adequate ventilation.

N95 respirator if weighing or

handling large quantities, or if

ventilation is inadequate.[6]

High-risk operations include

handling large quantities,

potential for aerosolization,

and extended handling times.

Safe Handling and Operational Workflow
Proper handling techniques are crucial to minimize exposure and prevent contamination. The

following workflow outlines the key steps for safely working with DL-Cystine-d4.
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Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare a Clean and Decontaminated Workspace

Weigh DL-Cystine-d4 in a Fume Hood or Vented Enclosure

Dissolve in Appropriate Solvent (e.g., 1N HCl)

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Segregate Waste into Labeled Containers

Dispose of Waste According to Institutional Guidelines
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DL-Cystine-d4 Waste Generated

Unused/Expired Solid DL-Cystine-d4 Solutions Containing DL-Cystine-d4 Gloves, Weigh Paper, Wipes, etc.

Segregate into Labeled, Sealed Waste Containers

Dispose Through Institutional Hazardous Waste Program

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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